Cas no 1305320-59-5 (1-Boc-7-fluoro-1H-indazole)

1-Boc-7-fluoro-1H-indazole is a fluorinated indazole derivative protected by a tert-butoxycarbonyl (Boc) group at the 1-position. This compound serves as a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research, where the Boc group enhances stability and facilitates selective deprotection under mild acidic conditions. The presence of a fluorine atom at the 7-position introduces electronic and steric effects that can influence reactivity and binding properties, making it useful for structure-activity relationship studies. Its well-defined protective group strategy and fluorine substitution make it a versatile building block for the development of bioactive molecules, including kinase inhibitors and other heterocyclic compounds.
1-Boc-7-fluoro-1H-indazole structure
1-Boc-7-fluoro-1H-indazole structure
Product Name:1-Boc-7-fluoro-1H-indazole
CAS No:1305320-59-5
MF:C12H13FN2O2
MW:236.242226362228
MDL:MFCD18911746
CID:1056593
PubChem ID:71432782
Update Time:2025-06-14

1-Boc-7-fluoro-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 7-fluoro-1H-indazole-1-carboxylate
    • 1-Boc-7-fluoro-1H-indazole
    • tert-butyl 7-fluoroindazole-1-carboxylate
    • Z-4237
    • Z-4237; 1-Boc-7-fluoro-1H-indazole;
    • CS-11286
    • CS-0313289
    • SY014201
    • 1305320-59-5
    • AKOS022183176
    • MFCD18911746
    • A888725
    • 1H-Indazole-1-carboxylic acid, 7-fluoro-, 1,1-dimethylethyl ester
    • DB-062756
    • AC2618
    • MDL: MFCD18911746
    • Inchi: 1S/C12H13FN2O2/c1-12(2,3)17-11(16)15-10-8(7-14-15)5-4-6-9(10)13/h4-7H,1-3H3
    • InChI Key: FCONSWGCHISOGR-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC2C=NN(C(=O)OC(C)(C)C)C=21

Computed Properties

  • Exact Mass: 236.09600
  • Monoisotopic Mass: 236.09610582g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • PSA: 44.12000
  • LogP: 2.95860

1-Boc-7-fluoro-1H-indazole Pricemore >>

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abcr
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Additional information on 1-Boc-7-fluoro-1H-indazole

Comprehensive Overview of 1-Boc-7-fluoro-1H-indazole (CAS No. 1305320-59-5): Properties, Applications, and Industry Trends

1-Boc-7-fluoro-1H-indazole (CAS No. 1305320-59-5) is a fluorinated indazole derivative protected by a tert-butoxycarbonyl (Boc) group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features, including the 7-fluoro substitution and N1-Boc protection, which enhance its reactivity and stability in synthetic pathways. The growing demand for fluorinated heterocycles in drug discovery aligns with trends in precision medicine and targeted therapy, making this compound a valuable building block for researchers.

The 1-Boc-7-fluoro-1H-indazole structure combines the indazole core—a privileged scaffold in medicinal chemistry—with strategic modifications. The Boc group serves as a temporary protecting group for the indazole nitrogen, enabling selective functionalization during multi-step syntheses. Meanwhile, the 7-fluoro moiety influences electronic distribution and bioavailability, a feature increasingly exploited in the design of kinase inhibitors and GPCR modulators. Recent publications highlight its utility in developing compounds for oncology and CNS disorders, addressing trending research areas like protein degradation (e.g., PROTACs) and allosteric modulation.

From a synthetic perspective, CAS No. 1305320-59-5 exemplifies advancements in late-stage fluorination techniques, a hot topic in organic chemistry. Researchers frequently search for "Boc deprotection conditions" or "fluorinated indazole applications", reflecting the compound’s role in optimizing reaction sequences. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) and microwave-assisted synthesis further enhances its appeal for high-throughput screening libraries. Notably, the rise of AI-driven drug design has increased demand for such tailored intermediates, as computational models prioritize fluorinated scaffolds for improved binding affinity.

Market analyses indicate expanding applications of 1-Boc-7-fluoro-1H-indazole beyond pharmaceuticals. In material science, fluorinated indazoles contribute to organic electronic materials, particularly in OLED and semiconductor research. Environmental considerations also drive interest, as the compound’s metabolic stability (attributed to fluorine) aligns with green chemistry principles. Regulatory agencies emphasize sustainable fluorination methods, prompting manufacturers to adopt catalytic processes—a key selling point for environmentally conscious buyers.

Quality control of 1305320-59-5 involves rigorous HPLC and NMR validation, with suppliers often highlighting ≥98% purity to meet industry standards. Storage recommendations typically suggest 2-8°C under inert atmosphere, ensuring long-term stability. As patent landscapes evolve, this compound appears in filings related to JAK/STAT inhibitors and BTK signaling, underscoring its relevance in immunotherapy development—a sector experiencing exponential growth.

In conclusion, 1-Boc-7-fluoro-1H-indazole represents a convergence of synthetic versatility and therapeutic potential. Its alignment with drug discovery trends (e.g., fragment-based design) and compatibility with automated synthesis platforms position it as a critical tool for modern R&D. Future directions may explore its utility in bioconjugation or as a precursor for isotope-labeled probes, further solidifying its role in advancing chemical biology.

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